Cas no 28921-29-1 (1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

• Product Name: 1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• CAS No: 28921-29-1
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 259355
• PubChem ID: 3038130
• Update Time: 2025-04-19

1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione,dihydro-1-(4-methoxyphenyl)-2-thioxo-
• 1-(4-methoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• 1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• EN300-61291
• Barbituric acid, 1-(p-methoxyphenyl)-2-thio-
• Z57131114
• 1-(4-Methoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
• SR-01000495293
• SMSF0005301
• BIM-0014906.P001
• HMS1613J01
• CB14852
• 1-(p-Methoxyphenyl)-2-thiobarbituric acid
• F1967-0859
• DTXSID20183122
• BRN 0886656
• Oprea1_254116
• AKOS000323912
• 28921-29-1
• SR-01000495293-1
• CS-0116614
• CBMicro_014879
• EU-0078505

• MDL： MFCD00575963
• Inchi： 1S/C11H10N2O3S/c1-16-8-4-2-7(3-5-8)13-10(15)6-9(14)12-11(13)17/h2-5H,6H2,1H3,(H,12,14,17)
• InChI Key： BEXQTUOZCTYWFF-UHFFFAOYSA-N
• SMILES： S=C1NC(CC(N1C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 250.0413
• Monoisotopic Mass: 250.041213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7
• XLogP3: 1.1

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.668
• PSA: 58.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas